Cas no 2228119-64-8 (methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate
• CAS No: 2228119-64-8
• MF: C₁₇H₂₅FN₂O₄
• MW: 340.389808416367
• CID: 6289660
• PubChem ID: 165621494
• Update Time: 2025-05-22

methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate
• 2228119-64-8
• EN300-1900828
• methyl 2-amino-3-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-3-methylbutanoate

• Inchi： 1S/C17H25FN2O4/c1-16(2,3)24-15(22)20-10-7-8-11(12(18)9-10)17(4,5)13(19)14(21)23-6/h7-9,13H,19H2,1-6H3,(H,20,22)
• InChI Key： CJQUKIDTQRVINI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)C(C(=O)OC)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.17983545g/mol
• Monoisotopic Mass: 340.17983545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate

Research Briefing on Methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate (CAS: 2228119-64-8)

In recent years, the compound methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate (CAS: 2228119-64-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and a tert-butoxycarbonyl (Boc) protected amino moiety, has shown promising potential in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate involves a multi-step process that emphasizes the introduction of the fluorine atom and the Boc-protected amino group. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for subsequent biological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity.

From a biological perspective, this compound has been investigated for its role as an intermediate in the synthesis of more complex molecules, particularly those targeting protein-protein interactions (PPIs) and enzyme inhibition. Preliminary studies suggest that the fluorophenyl group enhances binding affinity to specific biological targets, while the Boc-protected amino group provides stability during synthetic manipulations. These properties make it a valuable building block in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

Recent in vitro and in vivo studies have explored the compound's potential in treating various diseases, including cancer and inflammatory disorders. For instance, derivatives of methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate have demonstrated inhibitory activity against certain oncogenic kinases, highlighting its relevance in targeted cancer therapy. Additionally, its structural versatility allows for further modifications to optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this molecule.

In conclusion, methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoate represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Continued investigation into its mechanisms of action and optimization of its properties will be crucial for its future applications in medicine.